5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C22H15BrClN3O2
• Molecular Weight: 468.7 g/mol
• IUPAC Name: 5-(4-bromophenyl)-N-[(2-chlorophenyl)methyl]-N-pyridin-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H15BrClN3O2/c23-17-10-8-15(9-11-17)20-13-19(26-29-20)22(28)27(21-7-3-4-12-25-21)14-16-5-1-2-6-18(16)24/h1-13H,14H2
• InChI Key: NJADVFZOSZNVRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(C2=CC=CC=N2)C(=O)C3=NOC(=C3)C4=CC=C(C=C4)Br)Cl

Description

5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide is a complex organic compound that belongs to the class of oxazole derivatives This compound is characterized by its unique structure, which includes a bromophenyl group, a chlorobenzyl group, and a pyridinyl group attached to an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the Bromophenyl Group: The bromophenyl group can be introduced via a Suzuki coupling reaction, where a bromophenyl boronic acid reacts with the oxazole intermediate in the presence of a palladium catalyst.

Attachment of the Chlorobenzyl Group: The chlorobenzyl group can be attached through a nucleophilic substitution reaction, where the oxazole intermediate reacts with a chlorobenzyl halide.

Incorporation of the Pyridinyl Group: The pyridinyl group can be introduced via a condensation reaction with a pyridine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydroxide or electrophilic substitution using bromine in the presence of a catalyst.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structural features that may interact with biological targets.

Material Science: The compound’s structural properties make it useful in the development of advanced materials with specific electronic or optical properties.

Biological Research: It is used in studies to understand its interactions with enzymes, receptors, and other biological molecules.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially inhibiting or modulating their activity. This interaction can lead to various biological effects, depending on the target and the pathway involved.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-chlorophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide
• 5-(4-fluorophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide
• 5-(4-methylphenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide

Uniqueness

The uniqueness of 5-(4-bromophenyl)-N-(2-chlorobenzyl)-N-(pyridin-2-yl)-1,2-oxazole-3-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the bromophenyl group, in particular, may enhance its reactivity and interaction with biological targets compared to similar compounds with different substituents.